Cas no 628330-81-4 (1H-Pyrazole-4-carboxylic acid, 3-(1-ethylpropyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(1-ethylpropyl)-, ethyl ester
• CAS No: 628330-81-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1640415
• Update Time: 2024-09-12

1H-Pyrazole-4-carboxylic acid, 3-(1-ethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(1-ethylpropyl)-, ethyl ester

• Inchi： 1S/C11H18N2O2/c1-4-8(5-2)10-9(7-12-13-10)11(14)15-6-3/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： BBZBNMDHLSHBAR-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(C(CC)CC)=N1

Computed Properties

• Exact Mass: 210.13694

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±30.0 °C(Predicted)
• PSA: 54.98
• pka: 12.17±0.50(Predicted)